Cas no 179421-02-4 (Benzenemethanol, 2,5-difluoro-3-methoxy-)

• Product Name: Benzenemethanol, 2,5-difluoro-3-methoxy-
• CAS No: 179421-02-4
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 3818022
• PubChem ID: 11446617
• Update Time: 2025-04-22

Benzenemethanol, 2,5-difluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,5-difluoro-3-methoxy-
• KYLHJVVHNLLEGB-UHFFFAOYSA-N
• 179421-02-4
• 2,5-Difluoro-3-methoxybenzyl alcohol
• SCHEMBL7802421
• 2,5-Difluoro-3-methoxybenzylalcohol

• Inchi： 1S/C8H8F2O2/c1-12-7-3-6(9)2-5(4-11)8(7)10/h2-3,11H,4H2,1H3
• InChI Key： KYLHJVVHNLLEGB-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=CC(OC)=C1F

Computed Properties

• Exact Mass: 174.04923582Da
• Monoisotopic Mass: 174.04923582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų